Cas no 32021-41-3 (Pyrazine, 2-methoxy-5-methyl-3-(1-methylethyl)-)
32021-41-3 structure
Product Name:Pyrazine, 2-methoxy-5-methyl-3-(1-methylethyl)-
CAS No:32021-41-3
MF:C9H14N2O
MW:166.220262050629
CID:292975
PubChem ID:15590168
Update Time:2025-04-19
Pyrazine, 2-methoxy-5-methyl-3-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Pyrazine, 2-methoxy-5-methyl-3-(1-methylethyl)-
- 2-methoxy-5-methyl-3-propan-2-ylpyrazine
- DTXSID10575259
- CHEBI:172421
- NCKFIUKGRGDXBF-UHFFFAOYSA-N
- CHEMBL328943
- AKOS006370457
- 2-Methoxy-5-methyl-3-(1-methylethyl)pyrazine, 9CI
- 5-Methyl-3-isopropyl-2-methoxypyrazine
- 2-methoxy-5-methyl-3-(propan-2-yl)pyrazine
- SCHEMBL2554455
- 3-Isopropyl-2-methoxy-5-methylpyrazine
- 32021-41-3
-
- Inchi: 1S/C9H14N2O/c1-6(2)8-9(12-4)10-5-7(3)11-8/h5-6H,1-4H3
- InChI Key: NCKFIUKGRGDXBF-UHFFFAOYSA-N
- SMILES: O(C)C1C(C(C)C)=NC(C)=CN=1
Computed Properties
- Exact Mass: 166.11072
- Monoisotopic Mass: 166.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 35Ų
Experimental Properties
- PSA: 35.01
Pyrazine, 2-methoxy-5-methyl-3-(1-methylethyl)- Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
32021-41-3 (Pyrazine, 2-methoxy-5-methyl-3-(1-methylethyl)-) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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